Cas no 71955-98-1 (2-dimethylsulfonioethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate)

• Product Name: 2-dimethylsulfonioethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate
• CAS No: 71955-98-1
• MF: C₂₃H₄₉F₃NO₃S₂
• MW: 508.765275716782
• CID: 976837
• PubChem ID: 54602099
• Update Time: 2025-04-19

2-dimethylsulfonioethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-dimethylsulfonioethyl-hexadecyl-dimethylazanium,trifluoromethanesulfonate
• 2-dimethylsulfonioethyl-hexadecyl-dimethylazanium
• trifluoromethanesulfonate
• NSC313167
• NSC-313167
• DTXSID10713275
• 2-dimethylsulfonioethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate
• 71955-98-1

• Inchi： 1S/C22H49NS.CHF3O3S/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(2,3)21-22-24(4)5;2-1(3,4)8(5,6)7/h6-22H2,1-5H3;(H,5,6,7)/q+2;/p-1
• InChI Key： LFSCUGZIOXBAOZ-UHFFFAOYSA-M
• SMILES： [S+](C)(C)CC[N+](C)(C)CCCCCCCCCCCCCCCC.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 509.3187
• Monoisotopic Mass: 508.31059626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 54.37